Cas no 2012840-21-8 (Propanal, 2-[(4-nitrophenyl)thio]-)

• Product Name: Propanal, 2-[(4-nitrophenyl)thio]-
• CAS No: 2012840-21-8
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• CID: 5254642
• Update Time: 2025-05-21

Propanal, 2-[(4-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-[(4-nitrophenyl)thio]-

• Inchi： 1S/C9H9NO3S/c1-7(6-11)14-9-4-2-8(3-5-9)10(12)13/h2-7H,1H3
• InChI Key： SZGYOHQJGLTCCP-UHFFFAOYSA-N
• SMILES： C(=O)C(SC1=CC=C([N+]([O-])=O)C=C1)C

Additional information on Propanal, 2-[(4-nitrophenyl)thio]-

Comprehensive Analysis of Propanal, 2-[(4-nitrophenyl)thio]- (CAS No. 2012840-21-8): Properties, Applications, and Industry Insights

Propanal, 2-[(4-nitrophenyl)thio]- (CAS No. 2012840-21-8) is an organosulfur compound with a unique molecular structure combining a propanal backbone and a 4-nitrophenylthio functional group. This compound has garnered significant attention in recent years due to its versatile chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its reactive aldehyde group and electron-withdrawing nitro substituent.

The compound's synthetic utility stems from its ability to participate in various organic transformations, including nucleophilic additions and condensation reactions. Recent studies have explored its use in creating novel heterocyclic compounds, which are crucial in drug discovery programs. The presence of both thioether and nitro moieties makes it particularly valuable for designing molecules with specific electronic properties, a feature highly sought after in materials science for developing organic semiconductors or nonlinear optical materials.

From an environmental perspective, Propanal, 2-[(4-nitrophenyl)thio]- has been the subject of green chemistry research, with scientists investigating more sustainable synthesis routes. This aligns with current industry trends toward eco-friendly production methods, addressing common search queries like "sustainable chemical synthesis" and "green alternatives to traditional reagents." The compound's stability under various conditions makes it suitable for diverse applications while maintaining environmental compliance.

In analytical chemistry, CAS No. 2012840-21-8 serves as an important reference standard for method development. Its distinct UV-Vis absorption characteristics, attributed to the nitrophenyl chromophore, make it valuable for spectroscopic studies. Laboratories frequently utilize this compound when calibrating instruments or developing new analytical protocols, particularly in HPLC method development—a topic frequently searched by analytical chemists.

The pharmaceutical industry has shown growing interest in derivatives of Propanal, 2-[(4-nitrophenyl)thio]- due to their potential biological activities. While the compound itself isn't a drug candidate, its structural features appear in molecules being investigated for various therapeutic applications. This connection to drug discovery makes it relevant to current searches about "novel drug scaffolds" and "medicinal chemistry building blocks." Researchers are particularly intrigued by the possibility of creating targeted drug delivery systems using modifications of this core structure.

Material scientists have explored CAS 2012840-21-8 for its potential in creating advanced polymeric materials. The compound's ability to form stable covalent bonds with other monomers makes it valuable for designing specialty polymers with tailored properties. Recent patent literature reveals applications in creating high-performance coatings and adhesive formulations, addressing industry demands for more durable and functional materials.

Quality control and regulatory aspects of Propanal, 2-[(4-nitrophenyl)thio]- production have become increasingly important. Manufacturers must ensure high purity levels, typically >98%, for most applications. Analytical techniques like GC-MS, NMR, and HPLC are routinely employed to verify the compound's identity and purity—information frequently sought by quality assurance professionals in chemical production facilities.

The global market for specialty chemicals like Propanal, 2-[(4-nitrophenyl)thio]- continues to expand, driven by demand from multiple industries. Market analysts predict steady growth in the coming years, particularly in Asia-Pacific regions where chemical innovation is rapidly advancing. This economic perspective connects with search trends about "specialty chemical market forecasts" and "emerging chemical technologies."

From a safety standpoint, proper handling procedures for CAS 2012840-21-8 follow standard laboratory practices for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment is recommended when working with this material. This practical information responds to common queries from laboratory technicians and process chemists about safe chemical handling protocols.

Future research directions for Propanal, 2-[(4-nitrophenyl)thio]- may explore its potential in nanotechnology applications. Preliminary studies suggest possible uses in creating functionalized nanoparticles or as a linker molecule in supramolecular chemistry. These cutting-edge applications align with growing interest in "nanoscale chemical engineering" and "molecular devices," popular topics in contemporary chemical research.

In conclusion, Propanal, 2-[(4-nitrophenyl)thio]- (CAS No. 2012840-21-8) represents an important chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features and chemical reactivity continue to inspire innovation in synthetic chemistry, materials science, and pharmaceutical development. As research progresses, this compound will likely maintain its relevance in addressing current scientific challenges and industrial needs.